Cas no 1518275-39-2 (3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

3-(4-Fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a fluorinated cyclopropylamine derivative with a distinct structural framework combining a substituted phenyl ring and a rigid cyclopropane moiety. The presence of the fluoro and methoxy substituents enhances its electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The cyclopropyl group contributes to conformational restraint, potentially improving binding affinity and metabolic stability in bioactive compounds. This compound is particularly useful in the synthesis of targeted molecules for CNS research, owing to its ability to modulate receptor interactions. Its well-defined structure and functional group versatility make it suitable for exploratory studies in drug discovery and development.
3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine structure
1518275-39-2 structure
Product Name:3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:1518275-39-2
MF:C13H18FNO
MW:223.28652715683
CID:6163820
PubChem ID:83486800
Update Time:2025-10-12

3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
    • EN300-1803059
    • [3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
    • 1518275-39-2
    • Inchi: 1S/C13H18FNO/c1-13(2)9(7-15)12(13)8-4-5-10(14)11(6-8)16-3/h4-6,9,12H,7,15H2,1-3H3
    • InChI Key: KKKMSGASFGXMQB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1OC)C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 223.137242360g/mol
  • Monoisotopic Mass: 223.137242360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1803059-0.05g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
0.05g
$948.0 2023-09-19
Enamine
EN300-1803059-0.1g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
0.1g
$993.0 2023-09-19
Enamine
EN300-1803059-0.25g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
0.25g
$1038.0 2023-09-19
Enamine
EN300-1803059-0.5g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
0.5g
$1084.0 2023-09-19
Enamine
EN300-1803059-1.0g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
1g
$1299.0 2023-06-02
Enamine
EN300-1803059-2.5g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
2.5g
$2211.0 2023-09-19
Enamine
EN300-1803059-5.0g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
5g
$3770.0 2023-06-02
Enamine
EN300-1803059-10.0g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
10g
$5590.0 2023-06-02
Enamine
EN300-1803059-1g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
1g
$1129.0 2023-09-19
Enamine
EN300-1803059-5g
[3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
1518275-39-2
5g
$3273.0 2023-09-19

3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Related Literature

Additional information on 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1518275-39-2)

3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1518275-39-2, features a complex molecular structure that includes a cyclopropylmethylamine moiety attached to a fluoro-methoxy substituted benzene ring. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a subject of intense research interest.

The molecular architecture of 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is characterized by its rigid cyclopropyl ring and the presence of both fluoro and methoxy functional groups on the aromatic ring. These features contribute to its potential as a building block in the synthesis of more complex pharmaceutical agents. The fluoro group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. Among these, compounds with benzene derivatives have shown promise due to their diverse biological activities. The benzene ring in 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is part of a class of molecules that have been extensively studied for their potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer.

The cyclopropylmethylamine moiety is another key feature that contributes to the compound's pharmacological profile. This structural unit is known to interact with specific biological targets, influencing receptor binding and signal transduction pathways. Researchers have been particularly interested in how modifications to this moiety can alter the compound's efficacy and selectivity. For instance, studies have shown that variations in the substitution pattern of the cyclopropyl ring can significantly impact the compound's ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug development.

One of the most compelling aspects of 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is its potential as a scaffold for drug discovery. The combination of fluoro and methoxy groups on the aromatic ring provides multiple sites for further chemical modification, allowing researchers to tailor the compound's properties for specific therapeutic applications. This flexibility has led to several innovative synthetic strategies being developed to explore its full pharmacological potential.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine. These methods enable researchers to predict how different structural modifications will affect biological activity, thereby streamlining the drug development pipeline. Recent studies have demonstrated that computational approaches can accurately predict binding affinities and metabolic stability, reducing the time and cost associated with traditional trial-and-error methods.

In addition to its potential as a drug scaffold, 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been explored as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for creating novel compounds with tailored biological activities. For example, researchers have utilized this compound to develop new analogs with enhanced potency and reduced side effects.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The presence of a fluorine atom in 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine contributes to its metabolic stability and binding affinity, making it an attractive candidate for further development. Recent advances in fluorination techniques have enabled the introduction of fluorine atoms at specific positions within molecules with high precision, further enhancing their therapeutic potential.

Mechanism-based drug design is another area where 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine has shown promise. By understanding how a compound interacts with its target receptor at a molecular level, researchers can design molecules that are more effective and selective. This approach has led to significant breakthroughs in treating various diseases by targeting specific enzymatic or receptor pathways.

The future direction of research on 3-(4-fluoro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is likely to focus on optimizing its pharmacological properties through structural modifications. Additionally, exploring its potential applications in combination therapies may yield new insights into treating complex diseases. As computational methods continue to evolve, they will play an increasingly important role in guiding these efforts.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.